Cas no 582-53-6 (3-(2,4,5-Trichlorophenoxy)propanoic acid)

• Product Name: 3-(2,4,5-Trichlorophenoxy)propanoic acid
• CAS No: 582-53-6
• Molecular Formula: C₉H₇Cl₃O₃
• Molecular Weight: 269.5091
• MDL: MFCD00045942
• CID: 1609410
• PubChem ID: 68491

3-(2,4,5-Trichlorophenoxy)propanoic acid Properties

Names and Identifiers

• 3-(2,4,5-trichlorophenoxy)propionic acid
• Propanoic acid, 3-(2,4,5-trichlorophenoxy)-
• AI3-52420
• 3-(2,4,5-trichlorophenoxy)propanoic acid
• 2,4,5-Trichlorophenoxypropanoic acid
• Propionic acid, (2,4,5-trichlorophenoxy)-
• 2,4-,5-trichlorophenoxypropionic acid
• AS-64382
• SCHEMBL6288400
• DTXSID50952404
• AKOS000130943
• 582-53-6
• CS-0331716
• 29990-39-4
• 3-(2,4,5-trichlorophenoxy)propanoicacid
• AJ-087/41885621
• TZMWJEKNHBCUKP-UHFFFAOYSA-N
• D93062

• MDL： MFCD00045942
• InChIKey： TZMWJEKNHBCUKP-UHFFFAOYSA-N
• Inchi： 1S/C9H7Cl3O3/c10-5-3-7(12)8(4-6(5)11)15-2-1-9(13)14/h3-4H,1-2H2,(H,13,14)
• SMILES： ClC1=C([H])C(=C(C([H])=C1OC([H])([H])C([H])([H])C(=O)O[H])Cl)Cl

Computed Properties

• Exact Mass: 267.94621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 267.946
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 3.50030
• PSA: 46.53
• Refractive Index: 1.574
• Boiling Point: 368.7°Cat760mmHg
• Flash Point: 176.8°C
• Density: 1.523

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids